Cas no 67779-72-0 (Plagiochilid)

• Product Name: Plagiochilid
• CAS No: 67779-72-0
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2007662
• Update Time: 2025-03-11

Plagiochilid Chemical and Physical Properties

Names and Identifiers

• Plagiochilid
• Plagiochilide
• (4aR)-4aα,5,6,7,7aβ,8,8aβ,8bα-Octahydro-1,8,8-trimethyl-5-methylene-4H-cyclopropa[3,4]cyclohepta[1,2-c]pyran-4-one
• 4H-Cyclopropa[3,4]cyclohepta[1,2-c]pyran-4-one, 4a,5,6,7,7a,8,8a,8b-octahydro-1,8,8-trimethyl-5-methylene-, (4aR,7aS,8aS,8bR)-

• Inchi： 1S/C15H20O2/c1-8-5-6-10-13(15(10,3)4)11-9(2)7-17-14(16)12(8)11/h7,10-13H,1,5-6H2,2-4H3
• InChI Key： GBFVXZXYIVKIBN-UHFFFAOYSA-N
• SMILES： CC1C2C3C(C)(C)C3CCC(C2C(=O)OC=1)=C

Computed Properties

• Exact Mass: 232.146
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.394

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones